Cas no 1805579-85-4 (3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine)

3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a versatile reactive profile, featuring multiple functional groups that enhance its utility in synthetic chemistry. The presence of chloromethyl, cyano, difluoromethyl, and trifluoromethyl substituents on the pyridine ring enables selective modifications, making it a valuable intermediate for pharmaceuticals, agrochemicals, and advanced materials. The electron-withdrawing trifluoromethyl and cyano groups contribute to its stability and reactivity in nucleophilic substitution and cross-coupling reactions. Its structural complexity allows for precise tuning of physicochemical properties, facilitating applications in drug discovery and specialty chemical synthesis. The compound’s high purity and well-defined reactivity ensure consistent performance in demanding synthetic processes.

3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine structure

1805579-85-4 structure

Product Name:3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine

CAS No:1805579-85-4

MF:C₉H₄ClF₅N₂

MW:270.586478233337

CID:4806562

Update Time:2025-06-11

3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine
- Inchi： 1S/C9H4ClF5N2/c10-1-5-6(9(13,14)15)4(2-16)3-17-7(5)8(11)12/h3,8H,1H2
- InChI Key： UZFYFVFIWAGKKE-UHFFFAOYSA-N
- SMILES： ClCC1C(C(F)F)=NC=C(C#N)C=1C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 310
XLogP3: 2.5
Topological Polar Surface Area: 36.7

3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029037967-250mg	3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine	1805579-85-4	95%	250mg	$1,029.00	2022-04-01
Alichem	A029037967-500mg	3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine	1805579-85-4	95%	500mg	$1,735.55	2022-04-01
Alichem	A029037967-1g	3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine	1805579-85-4	95%	1g	$2,923.95	2022-04-01

3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine Related Literature

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Additional information on 3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine

Comprehensive Analysis of 3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1805579-85-4)

The compound 3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1805579-85-4) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a chloromethyl group, a cyano substituent, and multiple fluorinated components, makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and green synthesis.

One of the key reasons for the growing interest in 3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine is its role in the development of next-generation agrochemicals. With the global push toward precision farming and reduced environmental impact, this compound's fluorinated pyridine backbone offers enhanced stability and efficacy in pest control formulations. Its cyano and chloromethyl groups further contribute to its reactivity, enabling the creation of novel herbicides and fungicides that meet stringent regulatory standards.

In the realm of pharmaceuticals, CAS No. 1805579-85-4 is being explored as a building block for small-molecule therapeutics. The presence of difluoromethyl and trifluoromethyl groups is particularly valuable in medicinal chemistry, as these moieties are known to improve metabolic stability and bioavailability. Recent studies highlight its potential in targeting enzyme inhibitors and receptor modulators, addressing unmet medical needs in areas such as oncology and central nervous system (CNS) disorders.

The synthesis and optimization of 3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine also align with the broader industry focus on green chemistry. Researchers are investigating catalytic methods and solvent-free reactions to minimize waste and energy consumption during production. This approach not only enhances the compound's sustainability profile but also reduces costs, making it more accessible for large-scale applications.

From a market perspective, the demand for fluorinated pyridines like CAS No. 1805579-85-4 is expected to rise, driven by advancements in crop science and drug development. Companies specializing in fine chemicals and custom synthesis are actively expanding their portfolios to include such high-value intermediates. Additionally, the compound's compatibility with high-throughput screening and combinatorial chemistry techniques positions it as a critical tool in accelerating R&D pipelines.

In conclusion, 3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1805579-85-4) represents a cutting-edge solution for modern challenges in agrochemicals and pharmaceuticals. Its multifaceted applications, combined with the industry's shift toward sustainable practices, underscore its importance as a key intermediate in contemporary chemical research. As innovation continues, this compound is poised to play a pivotal role in shaping the future of specialty chemicals and life sciences.